Cas no 1341163-95-8 (2-Chloro-4-ethoxy-6-(piperazin-1-yl)-1,3,5-triazine)

• Product Name: 2-Chloro-4-ethoxy-6-(piperazin-1-yl)-1,3,5-triazine
• CAS No: 1341163-95-8
• MF: C₉H₁₄ClN₅O
• MW: 243.693359851837
• CID: 5159113
• Update Time: 2025-05-19

2-Chloro-4-ethoxy-6-(piperazin-1-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethoxy-6-(piperazin-1-yl)-1,3,5-triazine
• 2-Chloro-4-ethoxy-6-piperazin-1-yl-[1,3,5]triazine
• 1,3,5-Triazine, 2-chloro-4-ethoxy-6-(1-piperazinyl)-

• Inchi： 1S/C9H14ClN5O/c1-2-16-9-13-7(10)12-8(14-9)15-5-3-11-4-6-15/h11H,2-6H2,1H3
• InChI Key： FDMJRGGSVBXCJK-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(N=1)N1CCNCC1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1.4
• Topological Polar Surface Area: 63.2

Additional information on 2-Chloro-4-ethoxy-6-(piperazin-1-yl)-1,3,5-triazine

2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine: A Comprehensive Overview

The compound with CAS No. 1341163-95-8, commonly referred to as 2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug development, agrochemicals, and advanced materials. The molecule consists of a triazine ring system with substituents including a chlorine atom at position 2, an ethoxy group at position 4, and a piperazine moiety at position 6. These functional groups contribute to its versatile reactivity and make it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine in the development of novel pharmaceutical agents. Researchers have explored its role as a potential inhibitor in enzyme-catalyzed reactions, particularly in the context of kinase inhibitors. The triazine ring system is known for its ability to form hydrogen bonds and interact with biological targets, making it an attractive scaffold for drug design. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential in anticancer therapy.

In addition to its pharmaceutical applications, 2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine has found utility in the field of agrochemistry. Its ability to act as a precursor for herbicides and fungicides has been explored by agricultural scientists. The ethoxy group imparts lipophilicity to the molecule, enhancing its ability to penetrate plant tissues. Furthermore, the piperazine moiety contributes to the compound's stability under environmental conditions, making it suitable for use in crop protection products.

The synthesis of 2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine involves a multi-step process that typically begins with the preparation of the triazine ring system. Key steps include nucleophilic substitution reactions and coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels. For example, researchers have employed palladium-catalyzed cross-coupling reactions to assemble the molecule from simpler precursors.

The structural versatility of 2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine also makes it a valuable component in materials science applications. It has been investigated as a precursor for high-performance polymers and advanced ceramics. The triazine ring system provides robust mechanical properties to these materials while the substituents enhance their thermal stability and chemical resistance.

From an environmental standpoint, understanding the fate and behavior of 2-Chloro-4-Ethoxy-6-(Piperazin-1-Yl)-1,3,5-Triazine is crucial for assessing its safety profile. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through microbial action. However, further research is needed to evaluate its long-term persistence in different environmental compartments such as soil and water.

In conclusion,2-Chloro